Cas no 663611-45-8 (Benzoic acid, 3-[2-(phenylamino)-4-pyrimidinyl]-)

• Product Name: Benzoic acid, 3-[2-(phenylamino)-4-pyrimidinyl]-
• CAS No: 663611-45-8
• MF: C₁₇H₁₃N₃O₂
• MW: 291.304023504257
• CID: 1709247
• PubChem ID: 69422487
• Update Time: 2025-04-21

Benzoic acid, 3-[2-(phenylamino)-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[2-(phenylamino)-4-pyrimidinyl]-
• 3-(2-aminopyrimidin-4-yl)benzoic acid
• 3-(2-anilinopyrimidin-4-yl)benzoic acid
• 3-(2-phenylamino-pyrimidin-4-yl)benzoic acid
• DB-314460
• GANAAUDCFIBMLI-UHFFFAOYSA-N
• 3-(2-(Phenylamino)pyrimidin-4-yl)benzoic acid
• 3-(2-Phenylamino-pyrimidin-4-yl)-benzoic acid
• SCHEMBL5379812
• DTXSID40740478
• 663611-45-8

• Inchi： 1S/C17H13N3O2/c21-16(22)13-6-4-5-12(11-13)15-9-10-18-17(20-15)19-14-7-2-1-3-8-14/h1-11H,(H,21,22)(H,18,19,20)
• InChI Key： GANAAUDCFIBMLI-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C=CN=C(N=1)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 291.10089
• Monoisotopic Mass: 291.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• PSA: 75.11